Cas no 2229596-97-6 (2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine)

• Product Name: 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine
• CAS No: 2229596-97-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5982694
• PubChem ID: 165662393
• Update Time: 2025-10-20

2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine
• 2229596-97-6
• EN300-1788654

• Inchi： 1S/C9H14N2O/c1-6-4-7(12-11-6)9(10)5-8(9,2)3/h4H,5,10H2,1-3H3
• InChI Key： HZOBINOVJCCZFR-UHFFFAOYSA-N
• SMILES： O1C(=CC(C)=N1)C1(CC1(C)C)N

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52Ų

Additional information on 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine

Research Brief on 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine (CAS: 2229596-97-6)

2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine (CAS: 2229596-97-6) is a novel cyclopropane derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a potential candidate for the treatment of neurological disorders.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary findings suggest that it exhibits high affinity for specific receptor targets within the central nervous system, making it a viable candidate for further development as a neuroactive agent. The compound's stability and bioavailability have also been subjects of investigation, with early results indicating favorable pharmacokinetic profiles.

One of the key areas of interest is the compound's potential role in addressing unmet medical needs in neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have employed advanced techniques, including molecular docking studies and in vitro assays, to explore its interactions with key enzymes and receptors implicated in these conditions. The results have been encouraging, demonstrating significant inhibitory effects on pathological pathways.

In addition to its neurological applications, 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine has also been investigated for its anti-inflammatory and antimicrobial properties. Recent in vivo studies have shown that the compound can effectively modulate inflammatory responses and exhibit broad-spectrum activity against resistant bacterial strains. These findings open up new avenues for its use in treating infectious and inflammatory diseases.

The synthesis and optimization of this compound have also been a focal point of recent research. Innovative synthetic routes have been developed to improve yield and purity, while structural analogs have been designed to enhance its therapeutic efficacy. These advancements are critical for the compound's progression into preclinical and clinical trials.

In conclusion, 2,2-dimethyl-1-(3-methyl-1,2-oxazol-5-yl)cyclopropan-1-amine represents a promising scaffold in medicinal chemistry with diverse therapeutic potentials. Continued research efforts are essential to fully unlock its capabilities and translate these findings into clinical applications. The ongoing studies underscore the importance of this compound in advancing the frontiers of chemical biology and pharmaceutical science.